Cas no 30286-23-8 (Indenone, dihydro-)

Indenone, dihydro- structure
Indenone, dihydro- structure
Product Name:Indenone, dihydro-
CAS No:30286-23-8
MF:C9H8O
MW:132.159222602844
CID:314248
PubChem ID:6735
Update Time:2025-04-19

Indenone, dihydro- Chemical and Physical Properties

Names and Identifiers

    • Indenone, dihydro-
    • Indanone(6CI)
    • bmse000496
    • INDANONE
    • F0001-2126
    • NS00038249
    • 2,3-dihydroinden-1-one
    • 1-Indone
    • AI3-11798
    • AKOS000119606
    • HY-W004333
    • Q15906439
    • C01504
    • .alpha.-Hydrindone
    • CCG-321650
    • EINECS 201-470-1
    • NSC 2581
    • I-0700
    • InChI=1/C9H8O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H
    • Indan-1-one, Alpha-Indanone
    • Hydrindone
    • 1-Ketohydrindene
    • V7021Y717I
    • 30286-23-8
    • 2,3-dihydro-inden-1-one
    • alpha-Hydrindone
    • NSC-2581
    • 1-Indanone, purum, >=98.0% (GC)
    • 1-Indanone, Vetec(TM) reagent grade, 98%
    • 1-OXOBENZOCYCLOPENTANE
    • 1-Hydroindone
    • SCHEMBL24746
    • alpha-Indanone
    • EN300-21403
    • 83-33-0
    • CHEBI:17404
    • PS-5770
    • 1-Indanone
    • Indan-1-one
    • dihydro-inden-1-one
    • DTXSID1058892
    • MFCD00003785
    • UNII-V7021Y717I
    • s9346
    • 1-Indanone, ReagentPlus(R), >=99%
    • SY001380
    • Z104495974
    • 1H-INDAN-1-ONE
    • AC-2464
    • FT-0607937
    • indanone (1)
    • .alpha.-Indanone
    • 1H-Inden-1-one, 2,3-dihydro-
    • AH-034/32845037
    • Indan-1-one (1-Indanone)
    • SCHEMBL3694431
    • 2,3-Dihydro-1-indenone
    • 1ON
    • 2,3-Dihydro-1H-inden-1-one
    • BCP19847
    • I0013
    • NSC2581
    • indane-1-one
    • AMY3674
    • Indanone-(1)
    • RASAGILINE METABOLITE, INDANONE
    • Indanone (VAN)
    • PB48801
    • CS-W004333
    • BP-12824
    • Inchi: 1S/C9H8O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2
    • InChI Key: QNXSIUBBGPHDDE-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 132.05754
  • Monoisotopic Mass: 132.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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